17-alpha-Pregn-5-en-20-yne-3-beta,17-beta-diol
17-alpha-Pregn-5-en-20-yne-3-beta,17-beta-diol
Brand Name:
Vulcanchem
CAS No.:
3604-60-2
VCID:
VC21234411
InChI:
InChI=1S/C21H30O2/c1-4-21(23)12-9-18-16-6-5-14-13-15(22)7-10-19(14,2)17(16)8-11-20(18,21)3/h1,5,15-18,22-23H,6-13H2,2-3H3/t15?,16-,17+,18+,19+,20+,21-/m1/s1
SMILES:
CC12CCC(CC1=CCC3C2CCC4(C3CCC4(C#C)O)C)O
Molecular Formula:
C21H30O2
Molecular Weight:
314.5 g/mol
17-alpha-Pregn-5-en-20-yne-3-beta,17-beta-diol
CAS No.: 3604-60-2
Cat. No.: VC21234411
Molecular Formula: C21H30O2
Molecular Weight: 314.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 3604-60-2 |
|---|---|
| Molecular Formula | C21H30O2 |
| Molecular Weight | 314.5 g/mol |
| IUPAC Name | (8R,9S,10R,13S,14S,17S)-17-ethynyl-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C21H30O2/c1-4-21(23)12-9-18-16-6-5-14-13-15(22)7-10-19(14,2)17(16)8-11-20(18,21)3/h1,5,15-18,22-23H,6-13H2,2-3H3/t15?,16-,17+,18+,19+,20+,21-/m1/s1 |
| Standard InChI Key | VGJUOWGYQZYCII-XFNFOBRPSA-N |
| Isomeric SMILES | C[C@]12CCC(CC1=CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@@]4(C#C)O)C)O |
| SMILES | CC12CCC(CC1=CCC3C2CCC4(C3CCC4(C#C)O)C)O |
| Canonical SMILES | CC12CCC(CC1=CCC3C2CCC4(C3CCC4(C#C)O)C)O |
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